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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996

CAS Number: 111-86-4
Synonyms: 1-Aminooctane, n-Octylamine, Caprylamine[1][2]

This technical guide provides an in-depth overview of octylamine, a versatile primary amine
utilized in various research and development applications. It is intended for researchers,
scientists, and drug development professionals, offering detailed information on its chemical
and physical properties, comprehensive safety data, and handling protocols.

Chemical and Physical Properties

Octylamine is a colorless to light yellow liquid with a characteristic rotten-egg-like odor.[3] It is
a flammable liquid and vapor.[3][4]
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Property Value Reference
Molecular Formula CsHioN [1]
Molecular Weight 129.24 g/mol [1]
CAS Number 111-86-4 [1]12113]
EC Number 203-916-0

Melting Point -1°C/30.2°F [3]
Boiling Point 179 °C/ 354.2 °F [3]
Flash Point 60 °C /140 °F [3]
Density 0.78 kg/L [2]
Upper Explosive Limit 8.2 Vol% [3]
Lower Explosive Limit 1.6 Vol% [3]

Safety Data Sheet Summary

The following tables summarize the key safety information derived from the Safety Data Sheet

(SDS) for octylamine.

Hazard Identification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapour.[4][5]
Acute toxicity, Oral 3 H301: Toxic if swallowed.[4]
o H311: Toxic in contact with
Acute toxicity, Dermal 3 ]
skin.[4]
o ) H332: Harmful if inhaled.[4][5]
Acute toxicity, Inhalation 4 6]
H314: Causes severe skin
Skin corrosion 1A burns and eye damage.[4][5]
[7]
) H318: Causes serious eye
Serious eye damage 1
damage.[4][5]
Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation.[4][5][6]
system)
Hazardous to the aquatic ) o
) H400: Very toxic to aquatic life.
environment, short-term 1
[51[7]
(acute)
Hazardous to the aquatic H410: Very toxic to aquatic life
environment, long-term 2 with long lasting effects.[4][5]

(chronic)

[6]

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Immediately call a
POISON CENTER or doctor.[4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water or shower. Immediately
call a POISON CENTER or doctor.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[4][5]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

[6]7]

Experimental Protocols

Detailed experimental protocols for the safe handling and use of octylamine are critical. The

following are generalized procedures based on safety data. Specific experimental designs will

require further risk assessment.

General Handling Protocol

o Engineering Controls: Work under a certified chemical fume hood. Ensure adequate

ventilation. Eyewash stations and safety showers must be readily accessible.

o Personal Protective Equipment (PPE):

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).

o Eye Protection: Wear chemical safety goggles and a face shield.

o Clothing: Wear a flame-retardant lab coat and closed-toe shoes.

o Dispensing:
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o Use only non-sparking tools.
o Ground and bond container and receiving equipment to prevent static discharge.

o Slowly dispense the liquid to avoid splashing.

e Storage:
o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Keep containers tightly closed.

o Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[3]

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.

Visualizations
Chemical Structure of Octylamine
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Chemical Structure of Octylamine
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Caption: Chemical structure of n-octylamine.
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Safe Handling Workflow

Safe Handling Workflow for Octylamine
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Caption: A generalized workflow for the safe handling of octylamine in a laboratory setting.

Incompatibility Relationship Diagram

Octylamine Incompatibility Diagram
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Caption: Diagram illustrating materials incompatible with octylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Octylamine: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049996#octylamine-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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